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Compound of Interest

Compound Name: Isobutyl Palmitate

Cat. No.: B085682

An In-Depth Technical Guide on Isobutyl Palmitate: Flash Point and Stability

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of excipients like isobutyl palmitate is paramount for
formulation, safety, and regulatory compliance. This technical guide provides a detailed
overview of the flash point and stability data for isobutyl palmitate (CAS No: 110-34-9), a
common emollient and skin-conditioning agent.[1]

Physicochemical Properties

Isobutyl palmitate, the ester of isobutyl alcohol and palmitic acid, is a colorless to almost
colorless clear liquid.[2] Its primary use in cosmetics and pharmaceuticals is as an emollient,
solvent, and plasticizer.[1][3] A summary of its key physical and chemical properties is
presented below.

Table 1: Physical and Chemical Properties of Isobutyl Palmitate
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Property Value Source(s)
Molecular Formula C20H4002
Molecular Weight 312.53 - 312.54 g/mol

Colorless to Almost Colorless
Appearance

Clear Liquid
Melting/Freezing Point 19°C
Boiling Point 354.6°C at 760 mmHg
207°C at 2.0 kPa (15 mmHg)
Density / Specific Gravity 0.862 g/cm?
0.86 (20/20)
Refractive Index 1.444

Flash Point Data

The flash point is a critical parameter for assessing the fire hazard of a substance. It is the
lowest temperature at which the vapors of a volatile material will ignite when given an ignition
source. Data from various sources show some variation in the reported flash point of isobutyl
palmitate, which may be attributable to different experimental methods or sample purity.

Table 2: Reported Flash Point of Isobutyl Palmitate

Flash Point Method Source(s)
170.9°C Not Specified

170.56°C (339.00°F) Tag Closed Cup (TCC)

196°C Not Specified

This variability underscores the importance of consulting specific safety data sheets (SDS) from
the supplier for the exact material being used.
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Stability and Reactivity Profile

Understanding the chemical stability, incompatibilities, and decomposition characteristics of
isobutyl palmitate is essential for safe handling, storage, and formulation.

Table 3: Stability and Reactivity Data for Isobutyl Palmitate

Parameter Description Source(s)

] - Stable under proper storage
Chemical Stability ) -
and handling conditions.

) No special reactivity has been
Hazardous Reactions
reported.

Incompatible Materials Strong oxidizing agents.

Upon combustion, produces
Hazardous Decomposition carbon monoxide (CO) and
carbon dioxide (COz).

Store in a cool, dark place in a
N tightly closed container. Store
Storage Conditions ) )
away from incompatible

materials.

A related compound, isopropyl
palmitate, is noted to be
resistant to oxidation and
Oxidation & Hydrolysis hydrolysis. While specific data
for isobutyl palmitate is limited,
esters of this type generally

exhibit good oxidative stability.

Autoignition Temperature No data available.

Experimental Protocols

While the cited sources do not provide detailed experimental protocols for the specific batches
of isobutyl palmitate tested, standard methodologies are used to determine these properties.
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Flash Point Determination (General Method)

The Tag Closed Cup (TCC) method, as mentioned by one source, is a standard procedure for

determining the flash point of liquids.

Principle: The sample is heated in a closed cup at a slow, constant rate. An ignition source is
directed into the cup at regular temperature intervals. The flash point is the lowest temperature
at which the application of the ignition source causes the vapor above the liquid to ignite with a
distinct flash inside the cup.

A generalized workflow for this process is illustrated below.
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Caption: Generalized workflow for Flash Point determination via a Closed-Cup method.
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Chemical Stability Relationships

The stability of isobutyl palmitate is defined by its behavior under normal conditions and its
interaction with other substances or energy sources. The following diagram illustrates these
logical relationships based on available safety data.

Chemical Stability of Isobutyl Palmitate

{Isobutyl Palmitate}

Normal Conditions Incompatible Material Energy Input
(Cool, Dark, Sealed) (Strong Oxidizing Agents) (High Heat / Combustion)

Potential for Decomposition Products
Hazardous Reaction (CO, CO2)

Click to download full resolution via product page

Caption: Logical relationships governing the chemical stability of Isobutyl Palmitate.

Conclusion

Isobutyl palmitate is a chemically stable compound under recommended storage conditions.
The primary hazard associated with its flammability is its flash point, which is reported in the
range of 170-196°C. It is incompatible with strong oxidizing agents and will decompose into
carbon monoxide and carbon dioxide upon combustion. For all applications, professionals
should refer to the specific safety data sheet provided by the manufacturer to obtain the most
accurate and relevant safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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